Cas no 27744-95-2 (Oxazole,4-methyl-5-propyl-)

• Product Name: Oxazole,4-methyl-5-propyl-
• CAS No: 27744-95-2
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 267139
• PubChem ID: 214134
• Update Time: 2025-04-19

Oxazole,4-methyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole,4-methyl-5-propyl-
• 4-methyl-5-propyl-1,3-oxazole
• Oxazole, 4-methyl-5-propyl-
• 4-Methyl-5-propyloxazole
• 4-methyl-5-propyl oxazole
• DTXSID20182094
• 27744-95-2
• BRN 0970748

• Inchi： 1S/C7H11NO/c1-3-4-7-6(2)8-5-9-7/h5H,3-4H2,1-2H3
• InChI Key： OEDUIZIHFYJRDQ-UHFFFAOYSA-N
• SMILES： O1C=NC(C)=C1CCC

Computed Properties

• Exact Mass: 125.08413
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles